Cas no 1098182-89-8 ((3-cyclopropyloxyphenyl)methanol)

• Product Name: (3-cyclopropyloxyphenyl)methanol
• CAS No: 1098182-89-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 2606231
• PubChem ID: 57336629
• Update Time: 2025-10-28

(3-cyclopropyloxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-cyclopropyloxyphenyl)methanol
• N14339
• 1098182-89-8
• SCHEMBL8147585
• [3-(Cyclopropyloxy)phenyl]methanol
• (3-Cyclopropoxyphenyl)methanol
• DTXSID60720893
• MB20173

• Inchi： 1S/C10H12O2/c11-7-8-2-1-3-10(6-8)12-9-4-5-9/h1-3,6,9,11H,4-5,7H2
• InChI Key： PVPIRYFVDRVHKQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CO)C=1)C1CC1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (3-cyclopropyloxyphenyl)methanol

Introduction to (3-Cyclopropyloxyphenyl)Methanol (CAS No. 1098182-89-8)

The compound 3-cyclopropyloxyphenyl methanol, identified by the CAS registry number 1098182-89-8, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenolic alcohols, characterized by the presence of a hydroxymethyl group attached to a phenyl ring substituted with a cyclopropoxy group. The structure of this molecule is intriguing due to the cyclopropane ring, which introduces strain and reactivity, making it an interesting subject for both academic and industrial research.

The synthesis of 3-cyclopropyloxyphenyl methanol typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as coupling reactions or reductions, which are critical in constructing the complex structure of this molecule.

One of the most promising applications of 3-cyclopropyloxyphenyl methanol lies in the field of pharmacology. The compound has shown potential as a lead molecule in drug discovery programs targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer. Its unique structure allows for interactions with specific biological targets, such as protein kinases or receptors, making it a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, 3-cyclopropyloxyphenyl methanol has also been studied for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent studies have demonstrated its utility in synthesizing metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

The toxicological profile of 3-cyclopropyloxyphenyl methanol is another area of active research. While initial studies suggest that the compound exhibits low acute toxicity, long-term effects and bioaccumulation potential need to be thoroughly investigated. Regulatory agencies require comprehensive safety assessments before this compound can be widely used in commercial products.

Looking ahead, the future of 3-cyclopropyloxyphenyl methanol seems bright, with ongoing research exploring its properties and applications across multiple disciplines. Collaborative efforts between academia and industry are expected to unlock new possibilities for this versatile compound, contributing to advancements in both science and technology.